Cas no 2708152-94-5 (Cy7.5-NHS ester tetrafluoroborate)

Cy7.5-NHS ester tetrafluoroborate is a near-infrared (NIR) fluorescent dye derivative, widely utilized for biomolecule labeling due to its high reactivity with primary amines. The NHS ester group facilitates efficient conjugation to proteins, antibodies, or peptides, while the tetrafluoroborate counterion enhances solubility and stability. With an emission peak at ~790 nm, Cy7.5 offers minimal background interference in biological imaging, making it ideal for in vivo and in vitro applications. Its superior photostability and deep tissue penetration further support its use in fluorescence microscopy, flow cytometry, and small animal imaging. The compound is typically supplied as a lyophilized solid, ensuring long-term storage stability.
Cy7.5-NHS ester tetrafluoroborate structure
2708152-94-5 structure
Product Name:Cy7.5-NHS ester tetrafluoroborate
CAS No:2708152-94-5
MF:C49H52BF4N3O4
MW:833.75950717926
CID:5082090
PubChem ID:164577402
Update Time:2025-05-21

Cy7.5-NHS ester tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • Cy75 NHS ester
    • Cy7.5-NHS ester tetrafluoroborate
    • Cyanine7.5 NHS ester
    • 2708152-94-5
    • Inchi: 1S/C49H52N3O4.BF4/c1-48(2)41(50(5)39-25-23-35-16-8-10-18-37(35)46(39)48)27-21-33-14-13-15-34(32-33)22-28-42-49(3,4)47-38-19-11-9-17-36(38)24-26-40(47)51(42)31-12-6-7-20-45(55)56-52-43(53)29-30-44(52)54;2-1(3,4)5/h8-11,16-19,21-28,32H,6-7,12-15,20,29-31H2,1-5H3;/q+1;-1
    • InChI Key: OIMQPLDYWMKRKA-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.O(C(CCCCCN1C2C=CC3C=CC=CC=3C=2C(C)(C)/C/1=C\C=C1\C=C(C=CC2C(C)(C)C3C4C=CC=CC=4C=CC=3[N+]=2C)CCC\1)=O)N1C(CCC1=O)=O |t:34|

Computed Properties

  • Exact Mass: 833.3987000g/mol
  • Monoisotopic Mass: 833.3987000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 11
  • Complexity: 1700
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 69.9

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Cy7.5-NHS ester tetrafluoroborate Suppliers

Amadis Chemical Company Limited
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(CAS:2708152-94-5)Cy7.5-NHS ester tetrafluoroborate
Order Number:A969182
Stock Status:in Stock
Quantity:1mg/5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:24
Price ($):153.0/292.0
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Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
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(CAS:2708152-94-5)Cyanine7.5 NHS ester
Order Number:G10010023
Stock Status:in Stock
Quantity:1mg;5mg;100mg;
Purity:98%
Pricing Information Last Updated:Tuesday, 12 August 2025 16:33
Price ($):inquiry
Email:sales@geneseqtools.com

Additional information on Cy7.5-NHS ester tetrafluoroborate

Cy7.5-NHS Ester Tetrafluoroborate: A Comprehensive Overview

Cy7.5-NHS ester tetrafluoroborate, with the CAS number 2708152-94-5, is a highly specialized compound that has garnered significant attention in the fields of biochemistry, pharmacology, and materials science. This compound is a derivative of the Cy7.5 dye, which belongs to the family of cyanine dyes known for their exceptional fluorescence properties. The NHS ester functional group attached to the molecule enables it to react with amine-containing compounds, making it an invaluable tool in bioconjugation reactions. Additionally, the presence of tetrafluoroborate as a counterion enhances the stability and solubility of the compound, further broadening its applicability in various research and industrial settings.

The synthesis of Cy7.5-NHS ester tetrafluoroborate involves a multi-step process that combines organic synthesis with advanced purification techniques. The core structure of Cy7.5 is synthesized through a series of coupling reactions, followed by the introduction of the NHS ester group via a mixed anhydride formation or other suitable methods. The final product is then purified using high-performance liquid chromatography (HPLC) to ensure high purity and consistency. Recent advancements in synthetic methodologies have allowed for the scalable production of this compound, making it more accessible for researchers worldwide.

In terms of applications, Cy7.5-NHS ester tetrafluoroborate has found extensive use in fluorescence-based assays, particularly in the labeling of biomolecules such as proteins, peptides, and nucleic acids. Its near-infrared (NIR) fluorescence emission makes it ideal for in vivo imaging applications, where deep tissue penetration and reduced background noise are critical. Recent studies have demonstrated its utility in tracking cellular processes in real-time, providing valuable insights into disease mechanisms and drug delivery dynamics.

The unique properties of Cy7.5-NHS ester tetrafluoroborate also make it a promising candidate for use in nanotechnology and materials science. Researchers have explored its potential as a fluorescent marker in quantum dot conjugates and polymer-based nanocomposites. These applications leverage the compound's high photostability and resistance to photobleaching, which are essential for long-term imaging studies.

From a therapeutic perspective, Cy7.5-NHS ester tetrafluoroborate has shown potential in targeted drug delivery systems. By conjugating this compound with therapeutic agents or targeting ligands, researchers can develop imaging-guided therapies that enhance treatment efficacy while minimizing side effects. Recent clinical trials have highlighted its safety profile and biocompatibility, paving the way for its translation into clinical practice.

In conclusion, Cy7.5-NHS ester tetrafluoroborate (CAS No: 2708152-94-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methods and application techniques, continue to drive innovation in research and development. As ongoing studies uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological progress.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2708152-94-5)Cy7.5-NHS ester tetrafluoroborate
A969182
Purity:99%/99%
Quantity:1mg/5mg
Price ($):153.0/292.0
Email
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
(CAS:2708152-94-5)Cyanine7.5 NHS ester
G10010023
Purity:98%
Quantity:1mg;5mg;100mg;
Price ($):Inquiry
Email